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Compound of Interest

Compound Name: Triisobutyl phosphate

cat. No.: B031779

An In-depth Technical Guide on the Physical Properties of Triisobutyl Phosphate

Introduction

Triisobutyl phosphate (TIBP), a colorless and transparent liquid, is an organophosphorus
compound with the chemical formula C12H2704P.[1][2][3][4][5] It is primarily utilized as a
strong, polar solvent and finds extensive applications as an antifoaming agent, a plasticizer in
synthetic resins, and a component in hydraulic fluids.[4][6][7] This technical guide provides a
comprehensive overview of the core physical properties of triisobutyl phosphate, intended for
researchers, scientists, and professionals in drug development. The document summarizes key
guantitative data in structured tables and details the experimental protocols for their
determination.

Core Physical Properties

The physical characteristics of triisobutyl phosphate are critical for its application in various
industrial and research settings. These properties are summarized below.

General and Thermal Properties
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Property Value Reference
Temperature/Pressure

Molecular Formula C12H2704P -

Molecular Weight 266.31 g/mol -

Appearance Colorless transparent liquid Ambient

Odor Slight Ambient

Melting Point <-60 °C -

Boiling Point ~205 °C to 272 °C Atmospheric Pressure

Flash Point 132.5°C - 150 °C Closed Cup

Autoignition Temperature

428 °C - 430 °C

Decomposition Temperature

272 °C

Table 1: General and Thermal
Properties of Triisobutyl
Phosphate.[1][4][5][6][71[8][°]
[10][11][12]

L : | Optical :

Property Value Reference Temperature
Density 0.965 g/mL 20 °C

Relative Density 0.9646 25/4 °C

Dynamic Viscosity 5 mPa-s 20 °C

Refractive Index 1.4190 - 1.4200 20 °C

Table 2: Density, Viscosity, and
Optical Properties of Triisobutyl
Phosphate.[1][2][4][5][6][8][11]

[13]
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Property Value Conditions

Solubility in Water 0.26 g/L (Hardly soluble) 20 °C

Solubility in Organic Solvents Miscible Alcohol, Ether

Octanol/Water Partition .
Coefficient (log P) '

Table 3: Solubility and
Partitioning Behavior of
Triisobutyl Phosphate.[1][5][6]
[71[81[°1[10]

Vapor Pressure
Vapor Pressure Reference Temperature

0.002 hPa 20 °C

0.0191 mmHg 25°C

Table 4: Vapor Pressure of Triisobutyl
Phosphate.[1][2][4][6][9][10]

Experimental Protocols

Accurate determination of physical properties is paramount for the safe and effective use of
chemical compounds. The following sections detail the standard methodologies for measuring
the key physical properties of triisobutyl phosphate.

Boiling Point Determination

The boiling point is determined as the temperature at which the vapor pressure of the liquid
equals the atmospheric pressure.[14] A common laboratory method involves a Thiele tube or

an aluminum block apparatus.[14][15]

Protocol:
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o A small quantity of triisobutyl phosphate is placed in a fusion tube.
o Acapillary tube, sealed at one end, is placed inverted into the fusion tube.
e The assembly is heated slowly and uniformly.

e The temperature at which a continuous and rapid stream of bubbles emerges from the open
end of the capillary tube is recorded as the boiling point.[14]

Apparatus Setup Heating & Observation

Placg TIBP in Insert 11‘1vened sealed Attach to thermometer —|—#] Heat appa‘ratus Observe for continuous R Result Boiling Point
fusion tube capillary tube slowly & uniformly stream of bubbles

Click to download full resolution via product page

Boiling Point Determination Workflow

Melting Point Determination

The melting point is the temperature at which a solid transitions into a liquid. For pure
crystalline compounds, this occurs over a narrow range.[16] The capillary method is standard
for organic solids.[17] Since triisobutyl phosphate has a very low melting point (<-60°C), this
protocol is more relevant for its solid derivatives or for purity assessment of other solid
organophosphates.

Protocol:
o Asmall, dry, powdered sample is packed into a capillary tube to a height of 2-3 mm.[18]
e The capillary tube is placed in a melting point apparatus (e.g., Mel-Temp or Thiele tube).[16]

e The sample is heated rapidly to a temperature approximately 15°C below the expected
melting point, then the heating rate is slowed to 1-2°C per minute.[18][19]

e The temperature range from the first appearance of liquid to the complete liquefaction of the
solid is recorded as the melting point range.[16]
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Sample Preparation Measurement
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Melting Point Determination Workflow

Density Measurement

Density is the mass of a substance per unit volume.[20] For liquids like triisobutyl phosphate,
pycnometry and vibrating tube densitometry are highly accurate methods.

Protocol (Pycnometry):

e A pycnometer, a glass flask with a precisely known volume, is thoroughly cleaned, dried, and
weighed (m_empty).[20][21]

e The pycnometer is filled with the sample liquid (triisobutyl phosphate), ensuring no air
bubbles are present, and thermostated to a specific temperature (e.g., 20°C).

» The filled pycnometer is weighed again (m_filled).

e The density (p) is calculated using the formula: p = (m_filled - m_empty) / V, where V is the
calibrated volume of the pycnometer.[22]
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Weigh empty
pycnometer (m_empty)

;

Fill with TIBP
and thermostat

:

Weigh filled
pycnometer (m_filled)

:

Calculate Density:
p = (m_filled - m_empty) / V

Result

Click to download full resolution via product page

Density Measurement by Pycnometry

Solubility Determination

Solubility tests determine the extent to which a compound dissolves in a solvent, providing
insights into its polarity and functional groups.[23]

Protocol (Qualitative):
e Add a small, measured amount of triisobutyl phosphate (e.g., 0.05 mL) to a test tube.
o Add a specific volume of the solvent (e.g., 0.75 mL of water) in portions.[24]

» After each addition, shake the tube vigorously and observe if the solute dissolves completely.
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e The process is repeated with different solvents (e.g., 5% NaOH, 5% HCI, ethanol, ether) to
classify the compound's solubility.[24][25]

Place measured TIBP
in test tube

:

Add solvent
in portions

:

Shake vigorously

Observe for
dissolution

Repeat with
different solvents

Click to download full resolution via product page

Qualitative Solubility Testing Workflow

Vapor Pressure Measurement
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Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its
condensed phase at a given temperature in a closed system.[26] Dynamic (ebulliometer) or
static (isoteniscope) methods are commonly used.[26][27] The Knudsen effusion method is
suitable for substances with low vapor pressure.[28]

Protocol (Static Method):

o The sample is placed in a closed enclosure that is first evacuated to remove air and degas
the compound.[26]

o The temperature of the enclosure is regulated and allowed to reach equilibrium.

e The pressure of the gaseous phase is measured using a pressure sensor. This measured
pressure corresponds to the vapor pressure of the compound at that temperature.[26]

Place sample in
closed enclosure

:

Evacuate enclosure
to remove air

:

Regulate temperature
and allow equilibrium

;

Measure pressure
of gaseous phase

Vapor Pressure
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Vapor Pressure Measurement (Static Method)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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